Cas no 1444305-36-5 (3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide)

• Product Name: 3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide
• CAS No: 1444305-36-5
• MF: C₁₇H₁₃F₂N₃OS
• MW: 345.3664290905
• CID: 6287935
• PubChem ID: 39155041
• Update Time: 2025-06-18

3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z193128512
• 1444305-36-5
• EN300-26609158
• 3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-methylsulfanylpyridine-4-carboxamide
• AKOS033673808
• 3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide

• Inchi： 1S/C17H13F2N3OS/c1-24-17-14(8-20)13(7-15(22-17)9-2-3-9)16(23)21-12-5-10(18)4-11(19)6-12/h4-7,9H,2-3H2,1H3,(H,21,23)
• InChI Key： ZVCZPPRNKCBEEE-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C(NC2C=C(C=C(C=2)F)F)=O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 345.07473954g/mol
• Monoisotopic Mass: 345.07473954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.1Ų

Additional information on 3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide

Professional Introduction to Compound with CAS No. 1444305-36-5 and Product Name: 3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide

The compound identified by the CAS number 1444305-36-5 and the product name 3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its pyridine core, cyano group, cyclopropyl substituent, and fluorinated aromatic ring, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of drug candidates. The presence of fluorine atoms at the 3,5-difluorophenyl position in this compound is particularly noteworthy, as it has been shown to modulate the electronic properties of the aromatic system and improve binding affinity to biological targets. This structural motif is widely recognized for its ability to enhance lipophilicity and reduce susceptibility to metabolic degradation, making it a valuable component in the design of novel therapeutics.

The cyano group at the 3-position of the pyridine ring introduces a polar functionality that can participate in hydrogen bonding interactions with biological targets. This feature is crucial for optimizing binding affinity and selectivity. Additionally, the cyclopropyl substituent at the 6-position adds rigidity to the molecular structure, which can improve pharmacokinetic properties by reducing conformational flexibility. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

One of the most compelling aspects of this compound is its potential application in addressing neurodegenerative diseases. Pyridine derivatives have long been investigated for their role in modulating neurotransmitter systems, and recent studies have demonstrated that certain pyridine-based compounds can interact with enzymes and receptors involved in neuroprotection. The specific arrangement of functional groups in 3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide suggests that it may exhibit inhibitory activity against enzymes such as acetylcholinesterase or butyrylcholinesterase, which are implicated in conditions like Alzheimer's disease.

Furthermore, the methylsulfanyl group at the 2-position introduces a sulfur-containing moiety that can engage in various chemical interactions, including disulfide bond formation and metal coordination. Sulfur-based compounds are known for their versatility in biological systems and have been explored for their potential anti-inflammatory and antioxidant properties. The incorporation of this group into the molecular framework may enhance the compound's ability to interact with biological targets while maintaining stability under physiological conditions.

Recent advances in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize lead compounds before moving into expensive wet-lab synthesis. Molecular docking studies have been performed on 3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide, revealing promising interactions with several protein targets relevant to drug discovery. These virtual screening experiments suggest that the compound may exhibit inhibitory activity against kinases and other enzymes involved in cancer signaling pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as lithiation followed by reaction with carbon dioxide or copper(I) cyanide complexes. The fluorination step at the 3,5 positions of the phenyl ring is another critical aspect of synthesis, often requiring specialized reagents and conditions to achieve regioselectivity.

In conclusion, 3-cyano-6-cyclopropyl-N-(3,5-difluorophenyl)-2-(methylsulfanyl)pyridine-4-carboxamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for investigating new therapeutic strategies. As research continues to uncover new applications for fluorinated heterocycles and sulfur-containing compounds, compounds like this one are likely to play an increasingly important role in drug discovery efforts aimed at treating complex diseases.